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Compound of Interest

Compound Name: Dextrorphan-d3

CAS No.: 1217978-17-0

Cat. No.: B059725

Get Quote

Executive Summary
Dextrorphan-d3 (N-methyl-d3) is the stable isotope-labeled analog of Dextrorphan, the

primary active metabolite of the antitussive Dextromethorphan. In pharmaceutical and clinical

research, Dextrorphan-d3 serves as the critical Internal Standard (IS) for the precise

quantification of Dextrorphan in biological matrices using Liquid Chromatography-Tandem

Mass Spectrometry (LC-MS/MS).

Its primary utility lies in phenotyping Cytochrome P450 2D6 (CYP2D6) activity. Because the

conversion of Dextromethorphan to Dextrorphan is mediated exclusively by CYP2D6, the

metabolic ratio of these two compounds is a gold-standard biomarker for stratifying patients

into metabolizer classes (Poor, Intermediate, Extensive, Ultra-rapid). This guide details the

physicochemical properties, metabolic context, and validated bioanalytical protocols for

Dextrorphan-d3.
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Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6][7][8][9][10]
Dextrorphan-d3 is chemically distinct due to the substitution of three hydrogen atoms with

deuterium on the N-methyl group. This isotopic labeling increases the molecular weight by 3

Daltons relative to the unlabeled analyte, allowing for mass spectral differentiation while

maintaining near-identical chromatographic behavior.

Table 1: Chemical Specifications
Property Specification

Chemical Name (+)-3-Hydroxy-N-(methyl-d3)-morphinan

Common Synonyms Dextrorphan-d3; DXO-d3

CAS Number (Free Base) 524713-57-3

CAS Number (Tartrate) 1426174-16-4

Molecular Formula C₁₇H₂₀D₃NO

Molecular Weight 260.39 g/mol

Isotopic Purity ≥ 99% Deuterium

Chemical Purity ≥ 98%

Appearance White to off-white solid

Solubility
Soluble in Methanol, DMSO; Sparingly soluble

in water (Free base)

pKa
~8.3 (Amine), ~9.5 (Phenol) [Estimated based

on Dextrorphan]

Storage -20°C (Protect from light and moisture)

Structural Insight
The deuterium label is located on the N-methyl group. This positioning is strategic; it is

metabolically stable under standard extraction conditions but is lost during specific mass
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spectrometric fragmentation pathways (e.g., loss of the amine bridge), which has implications

for MRM transition selection (see Section 4).

Metabolic Context: The CYP2D6 Probe
Dextrorphan is the O-demethylated metabolite of Dextromethorphan. This reaction is highly

specific to the polymorphic enzyme CYP2D6. Dextrorphan is subsequently glucuronidated by

UGT enzymes or N-demethylated by CYP3A4.

Diagram 1: Dextromethorphan Metabolic Pathway
Figure 1 illustrates the conversion of Dextromethorphan to Dextrorphan and the role of

Dextrorphan-d3 as the internal standard for the metabolite.
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Caption: CYP2D6-mediated O-demethylation is the rate-limiting step. Dextrorphan-d3 mimics

the analyte (DX) to correct for matrix effects during analysis.

Bioanalytical Application: LC-MS/MS Protocol
The quantification of Dextrorphan in plasma or urine requires a validated method capable of

distinguishing the analyte from its deuterated standard. The following protocol is synthesized

from standard bioanalytical workflows [1, 2].

Mass Spectrometry (MS/MS) Parameters
The method relies on Multiple Reaction Monitoring (MRM).[1]
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Ionization: Electrospray Ionization (ESI), Positive Mode.

Mechanism: Protonation of the tertiary amine to form [M+H]⁺.

Critical Technical Note on Transitions: The primary fragment ion for morphinans often results

from the cleavage of the piperidine ring, which may involve the loss of the N-methyl group.

Dextrorphan (Unlabeled): Precursor 258.2 → Product 157.1

Dextrorphan-d3 (Labeled): Precursor 261.2 → Product 157.1

Note: Although both transitions yield the same product ion (m/z 157), the precursor masses

differ by 3 Da. The first quadrupole (Q1) provides the necessary selectivity. If the fragmentation

pathway retained the N-methyl group, the product ion for d3 would be 160.1. However, the

261→157 transition is commonly cited and offers high sensitivity [3].

Analyte Precursor (Q1) Product (Q3)
Collision Energy
(eV)

Dextrorphan 258.2 157.1 ~40

Dextrorphan-d3 261.2 157.1 ~40

Chromatographic Conditions
Dextrorphan is a basic compound. To ensure sharp peak shapes and retention on C18

columns, the mobile phase must be either high pH (ammonium bicarbonate) or acidic (formic

acid).

Column: C18 (e.g., Phenomenex Kinetex or Thermo Accucore), 2.1 x 50 mm, 2.6 µm.

Mobile Phase A: 0.1% Formic Acid in Water.[1]

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: 5% B to 90% B over 3 minutes.

Flow Rate: 0.4 - 0.6 mL/min.
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Experimental Workflow Diagram
Figure 2 outlines the step-by-step sample preparation and analysis workflow.
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Caption: Validated workflow for total Dextrorphan quantification. Hydrolysis step is mandatory

for urine analysis to cleave glucuronides.

Handling, Stability, and Safety
Stability
Deuterium labels on the methyl group are chemically stable and do not undergo exchange in

protic solvents (methanol/water) under standard storage conditions.

Stock Solutions: Stable for >12 months at -20°C in Methanol [4].

Working Solutions: Prepare fresh weekly or store at 4°C.

Safety & Regulation
Hazards: Dextrorphan is an NMDA receptor antagonist.[2][3] While less potent than some

opioids, it should be handled with standard PPE (gloves, safety glasses, fume hood).

Regulatory Status: Dextrorphan itself is generally unscheduled in the US (unlike

Levorphanol), but it is a controlled substance in some jurisdictions. Researchers must verify

local compliance.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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